3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 4-bromobenzoate

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl] 4-bromobenzoate
• InChI: InChI=1S/C24H17BrO6/c1-28-20-10-5-15(11-22(20)29-2)19-13-30-21-12-17(8-9-18(21)23(19)26)31-24(27)14-3-6-16(25)7-4-14/h3-13H,1-2H3
• InChI Key: WLGGZIQMTADUSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=C(C=C4)Br)OC
• Molecular Formula: C24H17BrO6
• Molecular Weight: 481.3 g/mol

Description

3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 4-bromobenzoate, commonly known as BDP-9066, is a synthetic compound that belongs to the class of coumarin derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agrochemicals.

Scientific Research Applications

Synthetic Protocols and Pharmacological Importance

Synthetic procedures for compounds like 6H-benzo[c]chromen-6-ones, which share a core structure with the specified compound, are of considerable interest due to their pharmacological significance. These compounds serve as core structures of secondary metabolites. The literature describes various synthetic protocols including Suzuki coupling reactions, reactions of 3-formylcoumarin with bis(silylenol ethers), and metal or base-catalyzed cyclization of phenyl-2-halobenzoates. Efficient and straightforward procedures often involve reactions of Michael acceptors with dicarbonyl compounds (Mazimba, 2016).

Environmental Impact and Flame Retardants

Novel brominated flame retardants (NBFRs), which include compounds like 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 4-bromobenzoate, are increasingly applied due to their utility in reducing the flammability of materials. However, their environmental occurrence, fate, and potential risks necessitate further research. High concentrations of certain NBFRs have been reported in indoor air, dust, and consumer goods, indicating a need for improved analytical methods and studies on their environmental and health impacts (Zuiderveen et al., 2020).

Antioxidant Capacity and Chemical Analysis

The exploration of antioxidant capacities and reaction pathways is crucial in understanding the functional properties of chemical compounds. For instance, studies on ABTS and DPPH assays reveal insights into the antioxidant activities of phenolic compounds, which could relate to derivatives of the specified chemical. Understanding these pathways is essential for evaluating the antioxidant potential of new compounds (Ilyasov et al., 2020).